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Abstract
Chartreusin, a complex glycoside produced by Streptomyces chartreusis, has garnered

significant interest for its potent antitumor properties. This technical guide provides a

comprehensive overview of the genetic basis underlying the biosynthesis of this remarkable

natural product. We delve into the organization and function of the chartreusin biosynthetic

gene cluster (BGC), detailing the roles of key enzymes in the assembly and modification of the

polyketide aglycone, chartarin, and its subsequent glycosylation. This document summarizes

critical quantitative data, outlines detailed experimental protocols for the elucidation of the

biosynthetic pathway, and presents visual representations of the key molecular processes to

facilitate a deeper understanding for researchers and professionals in the field of natural

product biosynthesis and drug development.

The Chartreusin Biosynthetic Gene Cluster (cha)
The biosynthesis of chartreusin is orchestrated by a dedicated set of genes organized into a

contiguous cluster within the Streptomyces chartreusis genome. The chartreusin (cha)

biosynthetic gene cluster from S. chartreusis HKI-249 spans approximately 37 kb and encodes

a suite of enzymes responsible for the stepwise construction of the final molecule.[1] The
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function of this gene cluster has been unequivocally confirmed through its heterologous

expression in Streptomyces albus, which resulted in the production of chartreusin.[1]

The cha cluster is a type II polyketide synthase (PKS) gene cluster.[1] These systems are

responsible for the iterative condensation of simple carboxylic acid units to form a polyketide

chain, which then undergoes a series of cyclization and modification reactions to generate the

complex aromatic scaffold of the final product.

Organization of the Chartreusin BGC
The chartreusin BGC comprises a collection of genes encoding the minimal PKS, tailoring

enzymes, and regulatory proteins. Bioinformatic analysis and targeted gene disruption studies

have been instrumental in assigning putative functions to the open reading frames (ORFs)

within the cluster.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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